N-(3-aminopropyl)-2-phenylacetamide
Overview
Description
N-(3-aminopropyl)-2-phenylacetamide (NAPPA) is an organic compound of the amide family, and is a derivative of phenylacetamide. This compound is used in a variety of scientific research applications, and its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions are all important to consider.
Scientific Research Applications
1. Medicinal Chemistry Applications
a. Treatment of Generalized Epilepsies N-(1-benzyl-1H-pyrazol-3-yl)-2-phenylacetamide derivatives, closely related to N-(3-aminopropyl)-2-phenylacetamide, have been identified as potent and selective T-type calcium channel blockers. These compounds show promise as drug candidates for treating generalized epilepsies. A specific compound, ACT-709478, was selected for its favorable properties, including brain penetration and negative Ames test results (Bezençon et al., 2017).
b. Muscarinic M(3) Receptor Antagonist A novel series of (2R)-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamides, structurally similar to this compound, was developed as muscarinic M(3) receptor antagonists. These compounds are potential treatments for urinary tract disorders, irritable bowel syndrome, and respiratory disorders due to their selectivity for M(3) over M(2) receptors (Mitsuya et al., 2000).
2. Green Chemistry Innovations
a. Nanoparticle Catalyzed Reactions The use of ZnO nanoparticles in catalyzing Ugi-type three-component reactions for synthesizing 2-arylamino-2-phenylacetamide in aqueous media represents an advancement in green chemistry. This approach is noted for its high yield, atom economy, and efficiency (Kumar et al., 2013).
b. Boric Acid Catalyzed Synthesis Similarly, the use of boric acid (B(OH)3) in aqueous media for the synthesis of 2-arylamino-2-phenylacetamide showcases the application of environmentally benign catalysts in organic synthesis (Kumar et al., 2013).
properties
IUPAC Name |
N-(3-aminopropyl)-2-phenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c12-7-4-8-13-11(14)9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9,12H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RGCFHTQQEWZULG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NCCCN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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